Theophylline
Theophylline
Theophylline is an odorless white crystalline powder. Odorless. Bitter taste. (NTP, 1992)
Theophylline is a dimethylxanthine having the two methyl groups located at positions 1 and 3. It is structurally similar to caffeine and is found in green and black tea. It has a role as a vasodilator agent, a bronchodilator agent, a muscle relaxant, an EC 3.1.4.* (phosphoric diester hydrolase) inhibitor, an anti-asthmatic drug, an anti-inflammatory agent, an immunomodulator, an adenosine receptor antagonist, a drug metabolite, a fungal metabolite and a human blood serum metabolite.
A methylxanthine derivative from tea with diuretic, smooth muscle relaxant, bronchial dilation, cardiac and central nervous system stimulant activities. Mechanistically, theophylline acts as a phosphodiesterase inhibitor, adenosine receptor blocker, and histone deacetylase activator. Theophylline is marketed under several brand names such as Uniphyl and Theochron, and it is indicated mainly for asthma, bronchospasm, and COPD.
Theophylline anhydrous is a Methylxanthine.
Theophylline is an orally administered xanthine derivative that induces relaxation of smooth muscle in the bronchial tree causing bronchodilation. Theophylline is widely used in therapy of asthma and is not believed to cause liver injury.
Theophylline is a natural product found in Camellia sinensis, Camellia taliensis, and other organisms with data available.
Theophylline is a natural alkaloid derivative of xanthine isolated from the plants Camellia sinensis and Coffea arabica. Theophylline appears to inhibit phosphodiesterase and prostaglandin production, regulate calcium flux and intracellular calcium distribution, and antagonize adenosine. Physiologically, this agent relaxes bronchial smooth muscle, produces vasodilation (except in cerebral vessels), stimulates the CNS, stimulates cardiac muscle, induces diuresis, and increases gastric acid secretion; it may also suppress inflammation and improve contractility of the diaphragm. (NCI04)
A methyl xanthine derivative from tea with diuretic, smooth muscle relaxant, bronchial dilation, cardiac and central nervous system stimulant activities. Theophylline inhibits the 3',5'-CYCLIC NUCLEOTIDE PHOSPHODIESTERASE that degrades CYCLIC AMP thus potentiates the actions of agents that act through ADENYLYL CYCLASES and cyclic AMP.
See also: Paullinia cupana seed (part of).
Theophylline is a dimethylxanthine having the two methyl groups located at positions 1 and 3. It is structurally similar to caffeine and is found in green and black tea. It has a role as a vasodilator agent, a bronchodilator agent, a muscle relaxant, an EC 3.1.4.* (phosphoric diester hydrolase) inhibitor, an anti-asthmatic drug, an anti-inflammatory agent, an immunomodulator, an adenosine receptor antagonist, a drug metabolite, a fungal metabolite and a human blood serum metabolite.
A methylxanthine derivative from tea with diuretic, smooth muscle relaxant, bronchial dilation, cardiac and central nervous system stimulant activities. Mechanistically, theophylline acts as a phosphodiesterase inhibitor, adenosine receptor blocker, and histone deacetylase activator. Theophylline is marketed under several brand names such as Uniphyl and Theochron, and it is indicated mainly for asthma, bronchospasm, and COPD.
Theophylline anhydrous is a Methylxanthine.
Theophylline is an orally administered xanthine derivative that induces relaxation of smooth muscle in the bronchial tree causing bronchodilation. Theophylline is widely used in therapy of asthma and is not believed to cause liver injury.
Theophylline is a natural product found in Camellia sinensis, Camellia taliensis, and other organisms with data available.
Theophylline is a natural alkaloid derivative of xanthine isolated from the plants Camellia sinensis and Coffea arabica. Theophylline appears to inhibit phosphodiesterase and prostaglandin production, regulate calcium flux and intracellular calcium distribution, and antagonize adenosine. Physiologically, this agent relaxes bronchial smooth muscle, produces vasodilation (except in cerebral vessels), stimulates the CNS, stimulates cardiac muscle, induces diuresis, and increases gastric acid secretion; it may also suppress inflammation and improve contractility of the diaphragm. (NCI04)
A methyl xanthine derivative from tea with diuretic, smooth muscle relaxant, bronchial dilation, cardiac and central nervous system stimulant activities. Theophylline inhibits the 3',5'-CYCLIC NUCLEOTIDE PHOSPHODIESTERASE that degrades CYCLIC AMP thus potentiates the actions of agents that act through ADENYLYL CYCLASES and cyclic AMP.
See also: Paullinia cupana seed (part of).
Brand Name:
Vulcanchem
CAS No.:
58-55-9
VCID:
VC0545163
InChI:
InChI=1S/C7H8N4O2/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13/h3H,1-2H3,(H,8,9)
SMILES:
O=C(N1C)N(C)C2=C(NC=N2)C1=O
Molecular Formula:
C7H8N4O2
Molecular Weight:
180.16 g/mol
Theophylline
CAS No.: 58-55-9
Inhibitors
VCID: VC0545163
Molecular Formula: C7H8N4O2
Molecular Weight: 180.16 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
| Description | Theophylline is an odorless white crystalline powder. Odorless. Bitter taste. (NTP, 1992) Theophylline is a dimethylxanthine having the two methyl groups located at positions 1 and 3. It is structurally similar to caffeine and is found in green and black tea. It has a role as a vasodilator agent, a bronchodilator agent, a muscle relaxant, an EC 3.1.4.* (phosphoric diester hydrolase) inhibitor, an anti-asthmatic drug, an anti-inflammatory agent, an immunomodulator, an adenosine receptor antagonist, a drug metabolite, a fungal metabolite and a human blood serum metabolite. A methylxanthine derivative from tea with diuretic, smooth muscle relaxant, bronchial dilation, cardiac and central nervous system stimulant activities. Mechanistically, theophylline acts as a phosphodiesterase inhibitor, adenosine receptor blocker, and histone deacetylase activator. Theophylline is marketed under several brand names such as Uniphyl and Theochron, and it is indicated mainly for asthma, bronchospasm, and COPD. Theophylline anhydrous is a Methylxanthine. Theophylline is an orally administered xanthine derivative that induces relaxation of smooth muscle in the bronchial tree causing bronchodilation. Theophylline is widely used in therapy of asthma and is not believed to cause liver injury. Theophylline is a natural product found in Camellia sinensis, Camellia taliensis, and other organisms with data available. Theophylline is a natural alkaloid derivative of xanthine isolated from the plants Camellia sinensis and Coffea arabica. Theophylline appears to inhibit phosphodiesterase and prostaglandin production, regulate calcium flux and intracellular calcium distribution, and antagonize adenosine. Physiologically, this agent relaxes bronchial smooth muscle, produces vasodilation (except in cerebral vessels), stimulates the CNS, stimulates cardiac muscle, induces diuresis, and increases gastric acid secretion; it may also suppress inflammation and improve contractility of the diaphragm. (NCI04) A methyl xanthine derivative from tea with diuretic, smooth muscle relaxant, bronchial dilation, cardiac and central nervous system stimulant activities. Theophylline inhibits the 3',5'-CYCLIC NUCLEOTIDE PHOSPHODIESTERASE that degrades CYCLIC AMP thus potentiates the actions of agents that act through ADENYLYL CYCLASES and cyclic AMP. See also: Paullinia cupana seed (part of). |
|---|---|
| CAS No. | 58-55-9 |
| Product Name | Theophylline |
| Molecular Formula | C7H8N4O2 |
| Molecular Weight | 180.16 g/mol |
| IUPAC Name | 1,3-dimethyl-7H-purine-2,6-dione |
| Standard InChI | InChI=1S/C7H8N4O2/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13/h3H,1-2H3,(H,8,9) |
| Standard InChIKey | ZFXYFBGIUFBOJW-UHFFFAOYSA-N |
| SMILES | O=C(N1C)N(C)C2=C(NC=N2)C1=O |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)NC=N2 |
| Appearance | Solid powder |
| Colorform | White, crystalline alkaloid White crystalline powder Needles or plates (water +1) |
| Density | g/cm³ |
| Melting Point | 522 to 525 °F (NTP, 1992) 274 °C 273 °C 270-274 °C |
| Physical Description | Theophylline is an odorless white crystalline powder. Odorless. Bitter taste. (NTP, 1992) Solid WHITE CRYSTALLINE POWDER. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | 27 [ug/mL] (The mean of the results at pH 7.4) 1 to 5 mg/mL at 70.7 °F (NTP, 1992) In water, 7,360 mg/L at 25 °C Slightly soluble in water Slightly soluble in ethanol, ether, chloroform Slightly soluble in alcohol; more soluble in hot water; soluble in alkaline solutions 7.36 mg/mL at 25 °C Solubility in water: moderate |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | 1,3 Dimethylxanthine 1,3-Dimethylxanthine 3,7-Dihydro-1,3-dimethyl-1H-purine-2,6-dione Accurbron Aerobin Aerolate Afonilum Retard Anhydrous, Theophylline Aquaphyllin Armophylline Bronchoparat Bronkodyl Constant T Constant-T ConstantT ct, theo von Elixophyllin Euphylong Glycinate, Theophylline Sodium Glycine Theophyllinate Lodrane Monospan Nuelin Nuelin S.A. Quibron T SR Quibron T-SR Quibron TSR Slo Phyllin Slo-Phyllin SloPhyllin Sodium Glycinate, Theophylline Somophyllin T Somophyllin-T SomophyllinT Sustaire Synophylate Theo 24 Theo Dur theo von ct Theo-24 Theo-Dur Theo24 Theobid Theocin Theoconfin Continuous Theodur Theolair Theolix Theon Theonite Theopek Theophyllinate, Glycine Theophylline Theophylline Anhydrous Theophylline Sodium Glycinate Theospan Theostat Theovent Uniphyl Uniphyllin Uniphylline von ct, theo |
| Vapor Pressure | negligible |
| Reference | Saito et al. Synthetic Translational Regulation by an L7Ae-Kink-turn RNP Switch. Nature Chemical Biology, doi: 10.1038/nchembio.273, published online 13 December 2009 http://www.nature.com/naturechemicalbiology |
| PubChem Compound | 2153 |
| Last Modified | Aug 15 2023 |
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